![molecular formula C15H13NO3S B4689081 N-1,3-benzodioxol-5-yl-2-(methylthio)benzamide](/img/structure/B4689081.png)
N-1,3-benzodioxol-5-yl-2-(methylthio)benzamide
Description
Synthesis Analysis
The synthesis of structurally related compounds often involves multi-step organic reactions, including condensation, cyclization, and substitution reactions. For instance, the synthesis of pyrazole derivatives linked to benzodioxol moieties involves elemental analysis, FT-IR, NMR, MS, UV–visible spectra, and X-ray diffraction studies to confirm the structures of the synthesized compounds (Kumara et al., 2018). These methodologies could similarly apply to the synthesis of N-1,3-benzodioxol-5-yl-2-(methylthio)benzamide.
Molecular Structure Analysis
The molecular structure of related compounds is typically confirmed using X-ray diffraction techniques, providing insights into the molecular geometry, conformation, and intermolecular interactions. For example, the crystal structure of a pyrazole derivative linked to benzodioxol revealed significant details about its molecular conformation and the types of hydrogen bonds stabilizing the structure (Kumara et al., 2018).
Chemical Reactions and Properties
The chemical reactions and properties of benzodioxol derivatives can be quite diverse, depending on the functional groups attached to the core structure. For example, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been synthesized and examined for their solid-state properties and hydrogen bonding interactions, demonstrating unique colorimetric sensing behaviors in response to fluoride anions (Younes et al., 2020).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystallinity, can be determined through various analytical techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). For example, the thermal decomposition of pyrazole derivatives has been studied to understand their stability and decomposition patterns (Kumara et al., 2018).
Chemical Properties Analysis
Chemical properties, such as reactivity with different reagents, potential for forming hydrogen bonds, and the ability to participate in electron transfer reactions, can be inferred from studies on similar compounds. The reactivity and interaction of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives with fluoride anions provide an example of how specific functional groups influence the chemical behavior of these molecules (Younes et al., 2020).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-methylsulfanylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3S/c1-20-14-5-3-2-4-11(14)15(17)16-10-6-7-12-13(8-10)19-9-18-12/h2-8H,9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAIFJKCANWUJMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>43.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24782397 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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